Cas no 27334-45-8 (Benzoic acid, 2-(1,1-dimethylethyl)-, methyl ester)

Benzoic acid, 2-(1,1-dimethylethyl)-, methyl ester structure
27334-45-8 structure
Product Name:Benzoic acid, 2-(1,1-dimethylethyl)-, methyl ester
CAS No:27334-45-8
MF:C12H16O2
MW:192.254243850708
CID:1429985
PubChem ID:19042498
Update Time:2025-04-20

Benzoic acid, 2-(1,1-dimethylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(1,1-dimethylethyl)-, methyl ester
    • methyl 2-tert-butylbenzoate
    • AKOS020228210
    • 27334-45-8
    • SCHEMBL1788233
    • FYUGIEMMGZXLBS-UHFFFAOYSA-N
    • methyl tert-butylbenzoate
    • tert.-butyl benzoic acid methyl ester
    • DTXSID70597654
    • Methyl 2-(tert-butyl)benzoate
    • Inchi: 1S/C12H16O2/c1-12(2,3)10-8-6-5-7-9(10)11(13)14-4/h5-8H,1-4H3
    • InChI Key: FYUGIEMMGZXLBS-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC=CC=1C(C)(C)C)=O

Computed Properties

  • Exact Mass: 192.11508
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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